Cas no 1805559-59-4 (2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-methanol)

• Product Name: 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-methanol
• CAS No: 1805559-59-4
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4803838
• Update Time: 2025-06-11

2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-methanol

• Inchi： 1S/C8H8F2N2O3/c1-4-2-6(12(14)15)7(8(9)10)11-5(4)3-13/h2,8,13H,3H2,1H3
• InChI Key： APNMOGASEQSQAG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C)C(CO)=N1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 0.9
• Topological Polar Surface Area: 78.9

Additional information on 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-methanol

Professional Introduction to 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-methanol (CAS No. 1805559-59-4)

2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-methanol, identified by its CAS number 1805559-59-4, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the nitropyridine class, which has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The presence of both difluoromethyl and methyl substituents, along with the nitro group, contributes to its unique chemical properties and potential biological activities.

The 2-(difluoromethyl) moiety is particularly noteworthy as it introduces electron-withdrawing effects that can influence the reactivity and binding affinity of the molecule. This feature makes it a valuable scaffold for designing novel pharmacophores. In contrast, the 5-methyl group enhances the steric environment around the pyridine ring, which can be crucial for optimizing interactions with biological targets. The 3-nitro group further adds to the compound's reactivity, allowing for various functionalization strategies that are essential in synthetic chemistry.

The compound's structure also includes a hydroxyl group at the 6-position, denoted as 6-methanol. This hydroxyl functionality provides a site for further derivatization, enabling the synthesis of more complex molecules with tailored properties. The combination of these structural elements makes 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-methanol a promising candidate for various applications in pharmaceutical research.

In recent years, there has been growing interest in nitropyridines due to their potential as intermediates in the synthesis of bioactive molecules. The nitro group, in particular, can be reduced to an amine or converted into other functional groups, making it a versatile handle for medicinal chemists. Research has shown that nitropyridines can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-methanol may contribute to its unique pharmacological profile.

The use of computational methods has become increasingly important in the study of such compounds. Molecular modeling techniques can help predict how 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-methanol interacts with biological targets, providing insights into its potential therapeutic effects. These studies often involve docking simulations to identify optimal binding modes and understand key interactions. Additionally, quantum mechanical calculations can provide detailed information about the electronic structure and reactivity of the molecule.

Synthetic approaches to 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-methanol have been explored by several research groups. One common strategy involves starting from commercially available pyridine derivatives and applying a series of functional group transformations. For example, nucleophilic substitution reactions can be used to introduce the nitro group at the 3-position, while subsequent reactions can add the difluoromethyl and methyl substituents. The final step often involves protecting group strategies to safeguard the hydroxyl functionality during subsequent synthetic steps.

The role of spectroscopic techniques in characterizing this compound cannot be overstated. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for confirming the structure and purity of 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-methanol. Both proton (1H) and carbon (13C) NMR spectra provide detailed information about the chemical environment of each atom in the molecule. Additionally, mass spectrometry (MS) can be used to determine the molecular weight and confirm the presence of any impurities.

In conclusion, 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-methanol (CAS No. 1805559-59-4) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a valuable scaffold for designing novel bioactive molecules. Advances in computational chemistry and synthetic methodologies continue to enhance our understanding and utilization of this compound. As research progresses, it is likely that new applications and derivatives will emerge, further solidifying its importance in the field.